Cas no 1803883-87-5 (Methyl 2-amino-6-(1-chloro-2-oxopropyl)benzoate)

• Product Name: Methyl 2-amino-6-(1-chloro-2-oxopropyl)benzoate
• CAS No: 1803883-87-5
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 4949631
• Update Time: 2025-05-24

Methyl 2-amino-6-(1-chloro-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-6-(1-chloro-2-oxopropyl)benzoate

• Inchi： 1S/C11H12ClNO3/c1-6(14)10(12)7-4-3-5-8(13)9(7)11(15)16-2/h3-5,10H,13H2,1-2H3
• InChI Key： IINZGCQKTPYTPC-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC=C(C=1C(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• XLogP3: 2
• Topological Polar Surface Area: 69.4

Additional information on Methyl 2-amino-6-(1-chloro-2-oxopropyl)benzoate

Methyl 2-amino-6-(1-chloro-2-oxopropyl)benzoate: A Comprehensive Overview

The compound Methyl 2-amino-6-(1-chloro-2-oxopropyl)benzoate (CAS No: 1803883-87-5) is a significant molecule in the field of organic chemistry, particularly within the realm of benzoate derivatives. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains. The benzoate moiety serves as the core structure, with functional groups such as the methyl, amino, and chloro substituents contributing to its chemical reactivity and biological activity.

Recent studies have highlighted the importance of Methyl 2-amino-6-(1-chloro-2-oxopropyl)benzoate in medicinal chemistry. Researchers have explored its role as a potential lead compound for drug development, particularly in the design of bioactive agents targeting specific molecular pathways. The presence of the amino group enhances its ability to participate in hydrogen bonding, a critical factor in drug-receptor interactions. Additionally, the chloro substituent introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule, making it suitable for various chemical transformations.

The synthesis of Methyl 2-amino-6-(1-chloro-2-oxopropyl)benzoate involves a series of well-established organic reactions, including nucleophilic substitutions and condensation reactions. The incorporation of the methyl group as an ester provides stability to the benzoate structure while maintaining reactivity at other positions. This balance between stability and reactivity makes the compound ideal for further functionalization in research settings.

In terms of applications, Methyl 2-amino-6-(1-chloro-2-oxopropyl)benzoate has shown promise in materials science. Its ability to form coordination complexes with metal ions has been leveraged in the development of novel materials with tailored optical and electronic properties. Furthermore, its structural versatility allows for its use as a building block in supramolecular chemistry, where it can participate in self-assembling processes to form complex architectures.

From an environmental perspective, understanding the degradation pathways of Methyl 2-amino-6-(1-chloro-2-oxopropyl)benzoate is crucial for assessing its ecological impact. Recent research has focused on enzymatic degradation mechanisms, revealing that certain microbial strains can metabolize this compound efficiently under specific conditions. This knowledge is essential for designing sustainable chemical processes that minimize environmental footprint.

Moreover, computational studies have provided deeper insights into the electronic structure and reactivity of Methyl 2-amino-6-(1-chloro-2-oxopropyl)benzoate. Advanced quantum mechanical calculations have revealed key orbital interactions that govern its reactivity towards nucleophiles and electrophiles. These findings have been instrumental in guiding experimental designs for optimizing synthetic routes and predicting reaction outcomes.

In conclusion, Methyl 2-amino-6-(1-chloro-2-oxopropyl)benzoate (CAS No: 1803883-87_5) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique combination of functional groups renders it a valuable tool for researchers in medicinal chemistry, materials science, and environmental studies. As ongoing research continues to unravel its potential, this compound is poised to play an increasingly important role in advancing scientific innovation.